3,5-Dimethyl-4-isoxazolyl isothiocyanate

• IUPAC Name: 4-isothiocyanato-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C6H6N2OS/c1-4-6(7-3-10)5(2)9-8-4/h1-2H3
• InChI Key: VEJISXGKUSXQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)N=C=S
• Molecular Formula: C6H6N2OS
• DSSTOX Substance ID: DTXSID80379847
• Molecular Weight: 154.19 g/mol
• CAS RN: 321309-27-7

Description

3,5-Dimethyl-4-isoxazolyl isothiocyanate is a chemical compound with the molecular formula C6H6N2OS. It is primarily used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 3,5-Dimethyl-4-isoxazolyl isothiocyanate consists of an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. This ring is substituted at the 3 and 5 positions with methyl groups and at the 4 position with an isothiocyanate group.

Physical And Chemical Properties Analysis

3,5-Dimethyl-4-isoxazolyl isothiocyanate is a clear liquid with a predicted boiling point of 285.7±40.0 °C and a predicted density of 1.25±0.1 g/cm3. Its molecular weight is 154.19 g/mol.

Scientific Research Applications

• Pharmaceuticals

  • Isothiocyanates have been investigated for their potential in cancer prevention and treatment. They possess anti-cancer, anti-inflammatory, and neuroprotective properties. Epidemiological and experimental evidences suggest that isothiocyanates reduce oxidative stress and act as indirect antioxidants.

• Agriculture

  • Isothiocyanates are used as natural pesticides and soil conditioners. They have been found to play an important role for the plant against microbial and pest infections.

• Food Industry

  • Isothiocyanates are generally regarded as safe (GRAS) compounds and hence are allowed to be added to the food as preservatives. Due to their antimicrobial properties, isothiocyanates incorporated food packaging films have become popular. They are known to act as substrates to activate lactoperoxidases (LPO) for extension of shelf life of dairy products due to its bactericidal and bacteriostatic properties.

• Chemical Research

  • Isothiocyanates serve as valuable reagents in organic synthesis. Their significance extends to synthetic chemistry, where they serve as valuable platforms for versatile transformations.

• Food Preservation

  • Isothiocyanates have applications in food preservation like fruit juices and as an additive in Mayonnaise. Their recent application has been in the food packings and in Modified Atmosphere Packaging (MAP).

• Antimicrobial Applications

  • Isothiocyanates exhibit a wide range of antimicrobial activity due to their ability of reducing oxygen consumption and depolarizing the mitochondrial membrane in bacterial cells.

• Antioxidants

  • Isothiocyanates have been found to reduce oxidative stress and act as indirect antioxidants. This property makes them beneficial for health and useful in the food industry.

• Biopesticides

  • Isothiocyanates can act as biopesticides. They are produced by plants mainly in response to microbial and pest infections.

• Antimutagenic Properties

  • Isothiocyanates have been found to have antimutagenic properties. This means they can help prevent mutations in the genetic material of cells.

• Food Additives

  • Isothiocyanates can be used as additives in foods like fruit juices and mayonnaise. They help in preserving the food and extending its shelf life.

• Food Packaging

  • Isothiocyanates have been used in food packaging. They are incorporated into food packaging films due to their antimicrobial properties.

• Biocidal Properties

  • Isothiocyanates have biocidal properties. This means they can kill harmful organisms, such as bacteria and fungi.

Safety And Hazards

This compound is labeled with the GHS07 symbol, indicating that it can cause harm if swallowed, inhaled, or in contact with skin. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.